![molecular formula C19H15N3O5S B2860418 (Z)-2,4-dimethoxy-N-(6-nitro-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)benzamide CAS No. 865181-64-2](/img/structure/B2860418.png)
(Z)-2,4-dimethoxy-N-(6-nitro-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)benzamide
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Description
(Z)-2,4-dimethoxy-N-(6-nitro-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)benzamide is a useful research compound. Its molecular formula is C19H15N3O5S and its molecular weight is 397.41. The purity is usually 95%.
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Scientific Research Applications
Antiparasitic Activity
Thiazolides, including nitazoxanide and its derivatives, show significant antiparasitic activity against a range of protozoa and helminths affecting humans and animals. Their mechanism of action is not solely dependent on the nitro group of the thiazole ring, suggesting alternative pathways for their antiparasitic effects. Modifications to the benzene ring, such as methylation, can influence their activity, highlighting the importance of chemical structure in their function (Esposito et al., 2005).
Anticancer Properties
Thiazolides have been investigated for their anticancer properties, particularly in colon cancer cells. They induce cell death through apoptosis, which is cell cycle-dependent. This effect is mediated by the glutathione-S-transferase Pi (GSTP1) enzyme, suggesting a novel approach to cancer therapy targeting specific cellular pathways (Müller et al., 2008).
Antimicrobial and Antiviral Activities
The broad-spectrum activity of thiazolides against bacteria, viruses, and intracellular pathogens is notable. Their effectiveness extends beyond the reduction of the nitro group, implicating multiple mechanisms of action. This versatility makes thiazolides a promising class of drugs for addressing diverse infectious diseases (Hemphill et al., 2012).
Chemical Properties and Structural Analysis
Research into the chemical properties and structural analysis of thiazolides and their derivatives, including the study of positional isomerism, crystal structure, and interaction energies, provides fundamental insights into their biological activities. These studies help in understanding the impact of molecular modifications on their therapeutic potential and pave the way for the design of more effective drugs (Latiff et al., 2020).
properties
IUPAC Name |
2,4-dimethoxy-N-(6-nitro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15N3O5S/c1-4-9-21-15-8-5-12(22(24)25)10-17(15)28-19(21)20-18(23)14-7-6-13(26-2)11-16(14)27-3/h1,5-8,10-11H,9H2,2-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZIDHLHXLZFDDA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)[N+](=O)[O-])CC#C)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.